Cas no 1600887-80-6 (3-(4-chloro-2-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-chloro-2-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 1600887-80-6
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 6006005
• PubChem ID: 114859938
• Update Time: 2025-06-10

3-(4-chloro-2-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluorophenyl)-3-hydroxypropanoic acid
• EN300-1982344
• 1600887-80-6

• Inchi： 1S/C9H8ClFO3/c10-5-1-2-6(7(11)3-5)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： JLBAJYXENCOOPI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1F)Cl)(O)CC(=O)O

Computed Properties

• Exact Mass: 218.0146000g/mol
• Monoisotopic Mass: 218.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-chloro-2-fluorophenyl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(4-chloro-2-fluorophenyl)-3-hydroxypropanoic acid (CAS No. 1600887-80-6)

3-(4-chloro-2-fluorophenyl)-3-hydroxypropanoic acid (CAS No. 1600887-80-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This hydroxypropanoic acid derivative features a unique halogen-substituted phenyl ring, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure combines a chloro-fluorophenyl group with a hydroxypropanoic acid side chain, offering versatile reactivity for modifications.

Recent studies highlight its potential as a building block for drug discovery, particularly in designing enzyme inhibitors and receptor modulators. Researchers are exploring its utility in metabolic pathway interventions, aligning with the growing demand for precision medicine solutions. The compound's fluorine and chlorine substituents enhance its lipophilicity and binding affinity, critical properties for bioavailability optimization.

In agrochemical applications, 3-(4-chloro-2-fluorophenyl)-3-hydroxypropanoic acid serves as a precursor for crop protection agents. Its structural motifs are leveraged to develop sustainable pesticides with reduced environmental persistence, addressing global concerns about soil health and food safety. The halogenated aromatic core contributes to pest resistance management, a hot topic in agricultural biotechnology.

Analytical characterization of CAS No. 1600887-80-6 typically involves HPLC-MS and NMR spectroscopy, with particular focus on its stereochemical purity. The hydroxypropanoic acid moiety enables chiral separation techniques, essential for pharmaceutical-grade synthesis. Industry professionals frequently search for synthetic protocols and scaling-up methods for this compound, reflecting its commercial viability.

Environmental considerations of halogenated compounds like this have spurred innovations in green chemistry approaches. Recent patents disclose catalytic hydrogenation methods to reduce process waste, coinciding with the circular economy trend. The compound's biodegradation profile is actively studied to meet REACH compliance standards in the EU market.

From a materials science perspective, the fluorophenyl-hydroxypropanoic acid structure shows promise for polymeric materials with tailored thermal stability. Its incorporation into specialty coatings demonstrates improved weather resistance, relevant for renewable energy infrastructure applications. These multidisciplinary applications make CAS No. 1600887-80-6 a compound of significant industrial relevance.

The structure-activity relationship (SAR) of this molecule is frequently discussed in medicinal chemistry forums. Computational modeling reveals how the ortho-fluorine substitution influences molecular docking with biological targets. These insights support the development of next-generation therapeutics for chronic diseases, a major focus area in healthcare innovation.

Supply chain dynamics for 3-(4-chloro-2-fluorophenyl)-3-hydroxypropanoic acid reflect the broader fine chemicals market trends. Manufacturers emphasize quality control through GMP-compliant production, responding to stringent regulatory requirements in pharmaceutical applications. The compound's patent landscape shows increasing activity, particularly in bioconjugation technologies.

Emerging research explores its potential in prodrug formulations, where the hydroxypropanoic acid group serves as a metabolically labile linker. This application aligns with the pharmaceutical industry's push toward targeted drug delivery systems. Such developments position CAS No. 1600887-80-6 as a strategic intermediate in value-added synthesis.